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Compound of Interest

Compound Name: Hql-79

Cat. No.: B1673412 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of Hql-79, a

selective inhibitor of human hematopoietic prostaglandin D synthase (H-PGDS), using dimethyl

sulfoxide (DMSO) as the solvent. Adherence to this protocol will ensure the accurate and

consistent preparation of Hql-79 for in vitro and in vivo research applications.

Introduction
Hql-79 is a potent and orally active small molecule inhibitor of H-PGDS, an enzyme involved in

the production of prostaglandin D2 (PGD2).[1][2][3] PGD2 is a key mediator in allergic and

inflammatory responses. Due to its selective inhibitory activity, Hql-79 is a valuable tool for

studying the role of the PGD2 pathway in various physiological and pathological processes,

including asthma and other allergic diseases.[2][4] Accurate preparation of stock solutions is

the first critical step for obtaining reliable and reproducible experimental results. DMSO is a

common solvent for dissolving Hql-79 for research purposes.[2][5]

Materials and Equipment
Hql-79 powder (purity ≥98%)

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance
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Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Quantitative Data Summary
For accurate and reproducible experiments, precise concentrations of Hql-79 are required. The

following table summarizes the key quantitative data for Hql-79.

Parameter Value Reference

Molecular Weight 377.48 g/mol [1][3][5]

CAS Number 162641-16-9 [1][4][5]

Max Solubility in DMSO 9.44 mg/mL (25 mM) [2]

Appearance White to off-white solid [1]

Purity ≥98% [2][4]

Experimental Protocol: Preparation of a 10 mM Hql-
79 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Hql-79 in DMSO. The

concentration can be adjusted based on specific experimental needs, ensuring it does not

exceed the maximum solubility.

4.1. Calculation:

To prepare a 10 mM stock solution, the required mass of Hql-79 needs to be calculated using

its molecular weight.

Formula: Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight (

g/mol ) / 1000
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Example for 1 mL of 10 mM stock solution:

Mass (mg) = 10 mM x 1 mL x 377.48 g/mol / 1000 = 3.7748 mg

4.2. Step-by-Step Procedure:

Weighing Hql-79: Carefully weigh out the calculated amount of Hql-79 powder using a

calibrated analytical balance in a clean, sterile microcentrifuge tube.

Adding DMSO: Using a calibrated micropipette, add the calculated volume of anhydrous

DMSO to the microcentrifuge tube containing the Hql-79 powder.

Dissolution: Tightly cap the tube and vortex thoroughly until the Hql-79 is completely

dissolved. Gentle warming in a water bath (not exceeding 37°C) may aid dissolution if

necessary. Visually inspect the solution to ensure there are no visible particles.

Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge

tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for long-term storage

or at 4°C for short-term use (up to 2 weeks). For storage longer than a few weeks, -80°C is

recommended.[6]

Hql-79 Signaling Pathway and Experimental
Workflow
The following diagrams illustrate the inhibitory action of Hql-79 on the PGD2 synthesis pathway

and the general workflow for preparing the stock solution.
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Figure 1: Simplified diagram of the inhibitory effect of Hql-79 on the Hematopoietic

Prostaglandin D Synthase (H-PGDS) pathway.
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Figure 2: Experimental workflow for the preparation of Hql-79 stock solution in DMSO.
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Safety Precautions
Always handle Hql-79 and DMSO in a well-ventilated area, preferably within a chemical

fume hood.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and chemical-resistant gloves.

Consult the Safety Data Sheet (SDS) for Hql-79 and DMSO for detailed safety and handling

information.

Avoid inhalation, ingestion, and contact with skin and eyes. In case of contact, rinse

thoroughly with water.

By following this detailed application note and protocol, researchers can confidently prepare

Hql-79 stock solutions for their experimental needs, contributing to the generation of high-

quality and reproducible scientific data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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